1-(3-Chlorophenyl)-3-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]urea
• InChI: InChI=1S/C21H20ClN3O2/c22-16-6-3-7-17(13-16)24-21(26)23-14-19(20-9-4-12-27-20)25-11-10-15-5-1-2-8-18(15)25/h1-9,12-13,19H,10-11,14H2,(H2,23,24,26)
• InChI Key: ZYVDSRLBBLNBBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)NC3=CC(=CC=C3)Cl)C4=CC=CO4
• Molecular Formula: C21H20ClN3O2
• Molecular Weight: 381.9 g/mol

Description

1-(3-Chlorophenyl)-3-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)urea is a chemical compound that has gained attention in the scientific community for its potential applications in research. This compound is commonly referred to as "CPUI" and has been synthesized using various methods. CPUI has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Pharmacological Research Tools and Drug Leads

Research has identified nonpeptidic agonists of the urotensin-II receptor, which are significant for their selective activity and potential as pharmacological research tools and drug leads. These compounds, including a specific mention of a chlorophenyl-containing isochroman-1-one derivative, exemplify the ongoing search for novel therapeutic agents and the utility of chlorophenyl compounds in drug discovery (Croston et al., 2002).

Corrosion Inhibition

Compounds with a triazinyl urea structure have been evaluated for their effectiveness as corrosion inhibitors for mild steel in acidic conditions. The research highlights the potential of such compounds, including chlorophenyl derivatives, in protecting metals from corrosion, indicating their importance in industrial applications (Mistry et al., 2011).

Bioelectric Activity and Ion Content Modulation

A study on a compound with anticonvulsant action, specifically a chlorophenylphenylmethylurea, demonstrated its ability to modulate bioelectric activity and ion content in brain structures. This suggests the potential of chlorophenyl ureas in neurological research, particularly in understanding and managing convulsions (Vengerovskii et al., 2014).

Solar Energy Conversion

Phenothiazine derivatives with various conjugated linkers, including furan, have been synthesized and utilized in dye-sensitized solar cells. The study showed that derivatives with furan linkers exhibited improved solar energy-to-electricity conversion efficiency. This underscores the role of furan-containing compounds in enhancing the performance of renewable energy technologies (Kim et al., 2011).

Synthetic Chemistry and Material Science

The synthesis and application of chlorophenyl and furan derivatives in material science, including the development of novel dyes and the study of their properties, are areas of ongoing research. These compounds are of interest for their potential in creating new materials with specific optical properties (Yamamoto & Tamiaki, 2015).